Cas no 2138106-62-2 ((9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate
• CAS No: 2138106-62-2
• MF: C₂₄H₂₆N₂O₃
• MW: 390.474846363068
• CID: 5893766
• PubChem ID: 165740999
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate
• 2138106-62-2
• (9H-fluoren-9-yl)methyl N-[3-(carbamoylmethyl)bicyclo[3.2.0]heptan-6-yl]carbamate
• EN300-1179624

• Inchi： 1S/C24H26N2O3/c25-23(27)11-14-9-15-12-22(20(15)10-14)26-24(28)29-13-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-8,14-15,20-22H,9-13H2,(H2,25,27)(H,26,28)
• InChI Key： UKAZCHKXARPTJJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC2CC(CC(N)=O)CC21)=O

Computed Properties

• Exact Mass: 390.19434270g/mol
• Monoisotopic Mass: 390.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate

Compound Introduction: (9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate (CAS No. 2138106-62-2)

The compound (9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate, identified by its CAS number 2138106-62-2, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a fused bicyclic system with a fluorenyl moiety, has garnered attention for its potential applications in medicinal chemistry and drug development.

At the core of this compound's interest lies its unique structural framework, which combines a rigid bicyclo[3.2.0]heptane core with an amide-linked carbamate group. The presence of the fluorenyl substituent at the 9-position not only imparts steric hindrance but also enhances lipophilicity, making it a promising candidate for bioavailability optimization. This dual functionality has been explored in various research avenues, particularly in the design of small-molecule inhibitors and modulators.

Recent studies have highlighted the compound's relevance in the development of novel therapeutic agents targeting neurological disorders. The bicyclo[3.2.0]heptane scaffold is known for its ability to penetrate the blood-brain barrier, a critical factor in CNS drug discovery. Moreover, the carbamate moiety offers a versatile pharmacophore for further derivatization, enabling researchers to fine-tune pharmacokinetic and pharmacodynamic properties.

In vitro investigations have demonstrated that derivatives of this compound exhibit promising activity against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The amide bond within the carbamate group serves as a hinge point for molecular interactions, facilitating binding to specific protein targets. This has spurred interest in exploring its potential as a lead compound for structure-based drug design.

The synthesis of (9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate presents a formidable challenge due to its complex stereochemistry and multiple functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and enantioselective processes, have been employed to achieve high yields and purity. These efforts underscore the compound's synthetic elegance and its importance as a building block for more complex derivatives.

From a computational chemistry perspective, molecular modeling studies have provided insights into the compound's binding interactions with biological targets. The fluorenyl group, with its extended π-system, is predicted to form favorable π-stacking interactions with aromatic residues in protein binding pockets. This suggests that modifications at this position could enhance binding affinity and selectivity.

The pharmaceutical industry has taken note of these findings, leading to increased investment in exploring derivatives of this compound for therapeutic applications. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models of neurological disorders. The results of these studies are expected to pave the way for clinical trials and potential regulatory approval.

Beyond its applications in CNS drug discovery, this compound has shown promise in other therapeutic areas, including oncology and anti-inflammatory diseases. The versatility of its structural framework allows for modifications that can tailor its biological activity to specific disease targets. This adaptability makes it a valuable asset in the pharmacophore library used by medicinal chemists.

The environmental impact of synthesizing and using this compound is also a consideration in modern drug development practices. Efforts are being made to optimize synthetic routes for greater sustainability, minimizing waste and hazardous byproducts. Green chemistry principles are being integrated into the design process to ensure that future derivatives are not only effective but also environmentally friendly.

In conclusion, (9H-fluoren-9-yl)methyl N-3-(carbamoylmethyl)bicyclo3.2.0heptan-6-ylcarbamate (CAS No. 2138106-62-2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features and potential biological activities make it a compelling candidate for further research and development.